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Abstract

Enacyloxin lla, a potent polyene antibiotic, exhibits significant activity against a range of
Gram-positive and Gram-negative bacteria.[1][2] Produced by the bacterium Frateuria sp. W-
315, this molecule has garnered interest for its unique chemical structure and its specific
mechanism of action, which involves the inhibition of bacterial protein synthesis.[3][4][5] This
technical guide provides a comprehensive overview of Enacyloxin lla, its producing organism,
biosynthetic pathway, mechanism of action, and antimicrobial properties. Detailed experimental
protocols for the cultivation of Frateuria sp. W-315, as well as the extraction, purification, and
activity assessment of Enacyloxin lla, are presented. All quantitative data are summarized in
structured tables, and key processes are visualized through detailed diagrams to facilitate a
deeper understanding for research and drug development purposes.

The Producing Organism: Frateuria sp. W-315

Frateuria sp. W-315 is the bacterium responsible for the production of Enacyloxin lla. Initially
classified under the genus Gluconobacter, it was later reclassified as Frateuria. It is important
to note that while Frateuria sp. W-315 is the designated producer, significant research into the
biosynthesis of enacyloxins has been conducted on Burkholderia ambifaria. The biosynthetic
gene cluster for enacyloxin has been extensively characterized in this species, and
comparative analyses of NMR data suggest that the Enacyloxin lla produced by both
organisms is identical. The genus Frateuria belongs to the family Xanthomonadaceae. Strains
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of Frateuria aurantia, the type species of the genus, have been isolated from various plant
sources, including Lilium auratum and raspberry (Rubus parvifolius).

Biosynthesis of Enacyloxin lla

The biosynthesis of Enacyloxin lla is a complex process orchestrated by a hybrid modular
polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) machinery. The
biosynthetic gene cluster found in Burkholderia ambifaria provides a model for understanding
this pathway. The process involves the assembly of a polyketide chain which is subsequently
modified and cyclized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Facile synthesis of the cyclohexane fragment of enacloxins, a series of antibiotics isolated
from Frateuria sp. W-315 - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. GraphViz Examples and Tutorial [graphs.grevian.org]
o 3. researchgate.net [researchgate.net]
o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Enacyloxin lla and its Producing Organism Frateuria sp.
W-315: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560675#enacyloxin-iia-producing-organism-
frateuria-sp-w-315]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15560675?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25035977/
https://pubmed.ncbi.nlm.nih.gov/25035977/
https://graphs.grevian.org/example
https://www.researchgate.net/publication/51162647_Enacyloxins_Are_Products_of_an_Unusual_Hybrid_Modular_Polyketide_Synthase_Encoded_by_a_Cryptic_Burkholderia_ambifaria_Genomic_Island/fulltext/55f3608f08ae63926cf2491c/Enacyloxins-Are-Products-of-an-Unusual-Hybrid-Modular-Polyketide-Synthase-Encoded-by-a-Cryptic-Burkholderia-ambifaria-Genomic-Island.pdf
https://www.researchgate.net/figure/Genetic-Organization-of-the-B-ambifaria-AMMD-Polyketide-Biosynthesis-Island_fig3_51162647
https://www.researchgate.net/figure/Gene-cluster-responsible-for-burkholdin-Bk-biosynthesis-in-Burkholderia-ambifaria-AMMD_fig3_300123206
https://www.benchchem.com/product/b15560675#enacyloxin-iia-producing-organism-frateuria-sp-w-315
https://www.benchchem.com/product/b15560675#enacyloxin-iia-producing-organism-frateuria-sp-w-315
https://www.benchchem.com/product/b15560675#enacyloxin-iia-producing-organism-frateuria-sp-w-315
https://www.benchchem.com/product/b15560675#enacyloxin-iia-producing-organism-frateuria-sp-w-315
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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